Cas no 1249578-16-2 (3-hydroxybutanethioamide)

• Product Name: 3-hydroxybutanethioamide
• CAS No: 1249578-16-2
• MF: C₄H₉NOS
• MW: 119.185359716415
• CID: 5971052
• PubChem ID: 60913160
• Update Time: 2025-11-07

3-hydroxybutanethioamide Chemical and Physical Properties

Names and Identifiers

• Butanethioamide, 3-hydroxy-
• 3-hydroxybutanethioamide
• EN300-1599639
• 1249578-16-2

• Inchi： 1S/C4H9NOS/c1-3(6)2-4(5)7/h3,6H,2H2,1H3,(H2,5,7)
• InChI Key： GVKGVMXQVZHJID-UHFFFAOYSA-N
• SMILES： C(N)(=S)CC(O)C

Computed Properties

• Exact Mass: 119.04048508g/mol
• Monoisotopic Mass: 119.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±42.0 °C(Predicted)
• pka: 13.31±0.29(Predicted)

Additional information on 3-hydroxybutanethioamide

3-Hydroxybutanethioamide (CAS No. 1249578-16-2): A Comprehensive Overview

3-Hydroxybutanethioamide (CAS No. 1249578-16-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as hydroxybutanethioamide, belongs to the class of thioamides, which are derivatives of thioacetic acid. The molecule consists of a four-carbon chain with a hydroxyl group (-OH) and a thioamide (-S-NH₂) functional group. Its structure makes it a versatile building block for various chemical reactions and applications.

The synthesis of 3-hydroxybutanethioamide involves several methods, including the reaction of thiourea with appropriate aldehydes or ketones under specific conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach has shown promise in producing high-purity hydroxybutanethioamide with minimal side products, making it more suitable for industrial applications.

One of the most notable applications of 3-hydroxybutanethioamide is in the field of polymer chemistry. The compound serves as a precursor for the synthesis of thiourethane-based polymers, which exhibit excellent mechanical properties and thermal stability. These polymers have found use in adhesives, coatings, and elastomers. Recent research has focused on modifying the structure of hydroxybutanethioamide to improve the mechanical properties of the resulting polymers further.

In addition to polymer applications, 3-hydroxybutanethioamide has been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has led to its use in designing drug carriers that can target specific tissues or cells. For instance, studies have demonstrated that hydroxybutanethioamide-based carriers can encapsulate anti-cancer drugs and release them in a controlled manner at tumor sites.

The biological activity of 3-hydroxybutanethioamide has also been a subject of recent investigations. Researchers have found that the compound exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for developing new therapeutic agents. Furthermore, its ability to act as a chelating agent makes it a potential candidate for heavy metal detoxification applications.

From an environmental perspective, 3-hydroxybutanethioamide has been studied for its biodegradability and toxicity profile. Preliminary studies indicate that the compound is not highly toxic to aquatic organisms under normal exposure conditions. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 3-hydroxybutanethioamide (CAS No. 1249578-16-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in organic synthesis, polymer chemistry, drug delivery, and environmental science. As research continues to uncover new potential uses for this compound, its role in advancing technological and medical innovations is expected to grow significantly.